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Compound of Interest

Compound Name: Aneratrigine hydrochloride

Cat. No.: B15588376

For Immediate Implementation: This document provides crucial safety and logistical information
for all personnel handling Aneratrigine hydrochloride. Strict adherence to these procedures
is mandatory to ensure a safe laboratory environment and minimize exposure risk.
Aneratrigine hydrochloride is a novel research compound with limited toxicological data;
therefore, it must be handled with the utmost caution as a potentially hazardous substance.

Operational Plan: From Receipt to Disposal

This step-by-step guidance ensures a consistent and safe approach to managing Aneratrigine
hydrochloride throughout its lifecycle in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leaks. If
compromised, do not open the package and follow the emergency spill procedures outlined
below.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile
gloves (double-gloving recommended), and safety glasses with side shields, when handling
the incoming package.

o Storage: Store Aneratrigine hydrochloride in a cool, dry, and well-ventilated area, away
from incompatible materials.[1] The container should be tightly sealed and clearly labeled.[1]
Refer to the supplier's documentation for specific storage temperature requirements.
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Handling and Use

o Controlled Access: Conduct all handling of Aneratrigine hydrochloride in a designated
area with restricted access, such as a chemical fume hood or a Class Il Biosafety Cabinet, to
minimize inhalation exposure.[2]

e Engineering Controls: Ensure adequate ventilation to control airborne dust or aerosols.[1]
 PPE:

o Hand Protection: Wear two pairs of chemotherapy-grade nitrile gloves that comply with EN
374 standards.[1] Inspect gloves for any tears or punctures before use and change them
frequently.

o Eye Protection: Use tightly fitting safety goggles or a face shield.[1]

o Respiratory Protection: If there is a risk of aerosolization or if working outside of a
ventilated enclosure, a NIOSH-approved respirator is required.[3]

o Body Protection: A disposable gown or a lab coat made of a low-permeability fabric is
mandatory.

Decontamination and Cleaning

o Work Surfaces: Decontaminate all work surfaces after handling the compound. Use a
deactivating agent, followed by a cleaning agent (germicidal detergent), and then rinse with
water.[4][5][6]

o Equipment: All reusable equipment must be thoroughly decontaminated.[4] This involves a
three-step process of deactivation, decontamination, and cleaning.[4][5][6]

o PPE Disposal: Dispose of all used PPE as hazardous waste in designated, clearly labeled
containers.[7]

Quantitative Data Summary

As Aneratrigine hydrochloride is a research compound, comprehensive toxicological data is
not yet available. The following table summarizes the known physical and chemical properties
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and highlights the absence of quantitative safety data.

Parameter Value Reference
Chemical Name Aneratrigine hydrochloride [1]

CAS Number 2097163-75-0 [1]
Molecular Formula C19H20CIF2N502S2 - HCI

Molecular Weight 524.43 g/mol [1]

Physical State Solid [8]
Appearance White to off-white solid [8]
Solubility Soluble in DMSO [8]

LD50 (Oral) Data not available [1]

LD50 (Dermal)

Data not available

[1]

LC50 (Inhalation)

Data not available

[1]

Occupational Exposure Limit

(OEL)

Not established

[1]

Experimental Protocols

Due to the absence of specific toxicological studies, experimental protocols for determining

LD50 or OELs are not applicable. In the absence of this data, the principle of "as low as

reasonably achievable" (ALARA) for exposure must be strictly followed.

Disposal Plan

The disposal of Aneratrigine hydrochloride and all associated waste must comply with

federal, state, and local regulations for hazardous waste.[3]

Waste Segregation

e Solid Waste: All solid waste, including contaminated PPE (gloves, gowns), absorbent pads,

and empty containers, must be placed in a designated, leak-proof, and clearly labeled
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hazardous waste container.

» Liquid Waste: Unused solutions of Aneratrigine hydrochloride should be collected in a
dedicated, sealed, and labeled hazardous waste container. Do not dispose of down the
drain.[9]

e Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a puncture-
resistant sharps container designated for hazardous chemical waste.

Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
chemical name "Aneratrigine hydrochloride,” and the associated hazards (e.g.,
"Potentially Toxic").

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from general laboratory traffic.

» Collection: Arrange for the collection of hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10]

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling Aneratrigine
hydrochloride safely.
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Figure 1. Step-by-step workflow for the safe handling of Aneratrigine hydrochloride.
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Figure 2. Emergency response workflow for an Aneratrigine hydrochloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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